Cas no 2171692-74-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid
• CAS No: 2171692-74-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6021940
• PubChem ID: 165877437
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxy-3-methylpentyl)carbamoyl]butanoic acid
• EN300-1512486
• 2171692-74-1

• Inchi： 1S/C27H34N2O6/c1-4-17(2)24(34-3)15-28-26(32)23(13-14-25(30)31)29-27(33)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RMXAZULZNDKYSC-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)C(C)CC

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid (CAS No. 2171692-74-1)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid (CAS No. 2171692-74-1) is a highly specialized Fmoc-protected amino acid derivative, widely recognized for its applications in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc and carbamoylbutanoic acid moieties, makes it a valuable building block in pharmaceutical research and drug development. Researchers are increasingly exploring its potential in targeted drug delivery and biomaterial engineering, aligning with current trends in precision medicine and sustainable chemistry.

In the context of peptide synthesis, this compound serves as a critical intermediate due to its Fmoc-protected amine group, which ensures selective deprotection during solid-phase peptide synthesis (SPPS). The presence of the 2-methoxy-3-methylpentyl side chain enhances its solubility in organic solvents, a feature highly sought after in high-throughput screening and combinatorial chemistry. Recent studies highlight its utility in designing peptide-based therapeutics, particularly for neurological disorders and cancer immunotherapy, topics that dominate current biomedical research discussions.

The growing interest in green chemistry has also spurred investigations into the sustainable synthesis of this compound. Innovations such as catalyst-free reactions and microwave-assisted synthesis are being explored to reduce environmental impact. Additionally, its compatibility with click chemistry protocols makes it a versatile tool for bioconjugation strategies, a hot topic in nanomedicine and diagnostic imaging. These advancements address frequently searched queries like "eco-friendly peptide synthesis" and "Fmoc-amino acid applications," reflecting the compound's relevance in modern research.

From a structural perspective, the carbamoylbutanoic acid segment provides a carboxylate group for further functionalization, enabling the creation of customized peptide scaffolds. This property is particularly valuable in tissue engineering, where bioactive peptides are used to mimic extracellular matrices. The compound's methoxy-3-methylpentyl side chain also contributes to improved lipophilicity, a key factor in drug bioavailability optimization—a recurring theme in pharmacokinetic studies.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-3-methylpentyl)carbamoylbutanoic acid (CAS No. 2171692-74-1) exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications, from peptide therapeutics to sustainable synthesis, position it as a compound of significant interest in both academic and industrial settings. As research continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material chemistry.